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Compound of Interest

Compound Name: 3-Fluorostyrene

Cat. No.: B1329300 Get Quote

This guide provides essential information for the safe handling and disposal of 3-
Fluorostyrene waste. Researchers, scientists, and drug development professionals should

adhere to these protocols to ensure laboratory safety and regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What is 3-Fluorostyrene and why is its waste considered hazardous?

A1: 3-Fluorostyrene (CAS No. 350-51-6) is a colorless, fluorinated organic compound used in

polymer science and as an intermediate in pharmaceutical synthesis.[1] Its waste is classified

as hazardous due to several properties:

Flammability: It is a flammable liquid and vapor with a low flash point of 29°C.[1][2][3]

Health Hazards: It is known to cause serious eye irritation, skin irritation, and may cause

respiratory irritation.[4][5]

Environmental Hazards: It has a Water Hazard Class (WGK) of 3, indicating it is a severe

hazard to water.

Q2: What are the immediate safety precautions for handling 3-Fluorostyrene waste?

A2: Always handle 3-Fluorostyrene waste in a well-ventilated area, preferably inside a

chemical fume hood.[6] Essential Personal Protective Equipment (PPE) includes chemical-

resistant gloves, safety goggles, and a face shield. An ABEK-type respirator filter may be
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necessary depending on the scale of work. Keep the waste away from heat, sparks, open

flames, and other ignition sources.[7]

Q3: Can I dispose of a small amount of 3-Fluorostyrene waste down the sink?

A3: No. Absolutely do not dispose of 3-Fluorostyrene waste in the sewer system.[8] It is

insoluble in water and poses a significant environmental hazard.[2] All chemical waste,

regardless of quantity, must be collected and disposed of through your institution's hazardous

waste management program.[9]

Q4: How do I properly dispose of an empty 3-Fluorostyrene container?

A4: An "empty" container that held 3-Fluorostyrene must be decontaminated before being

discarded as regular waste. The standard procedure is to triple-rinse the container with a

suitable solvent (e.g., acetone or ethanol).[9] The first rinsate must always be collected as

hazardous waste.[6][8] Subsequent rinsates for standard chemicals may be permissible for

drain disposal depending on local regulations, but for a substance like 3-Fluorostyrene, it is

best practice to collect all rinsates as hazardous waste.[6][8] After rinsing and air-drying in a

ventilated hood, the original labels must be removed or defaced before disposal.[6]

Q5: Who is responsible for the proper disposal of 3-Fluorostyrene waste?

A5: The generator of the waste is responsible for its safe and legal disposal.[9][10] This "cradle-

to-grave" responsibility is a core principle of hazardous waste regulations like the Resource

Conservation and Recovery Act (RCRA).[10] You must follow your institution's specific

procedures for hazardous waste collection, labeling, and scheduling pickups with the

Environmental Health and Safety (EHS) department.[9]
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Problem / Scenario Solution

I have a small amount of unreacted 3-

Fluorostyrene left over.

Do not allow it to evaporate in the fume hood.

Collect it in a designated hazardous waste

container that is clearly labeled "Hazardous

Waste: 3-Fluorostyrene". Ensure the container

is made of a compatible material (e.g., glass or

appropriate plastic) and is kept closed when not

in use.[8]

I accidentally mixed 3-Fluorostyrene waste with

an unknown substance.

Cease adding waste to the container

immediately. Label it as "Mixed Hazardous

Waste: 3-Fluorostyrene and Unknowns." Do not

attempt to identify the mixture through chemical

reaction. Contact your EHS office immediately

for guidance on specialized disposal, as

incompatible materials can generate heat, gas,

or other hazards.[8][9]

My 3-Fluorostyrene waste container is full.

Securely close the container. Do not overfill it;

leave at least 10% of the container volume as

headspace. Store it in a designated satellite

accumulation area, ensuring it has secondary

containment.[8] Request a waste pickup from

your EHS department promptly.[9]

I found an old bottle of 3-Fluorostyrene that

appears thick or solidified.

Do not attempt to open or handle the container.

3-Fluorostyrene is a monomer that can undergo

hazardous, uncontrolled polymerization,

especially if the inhibitor (like TBC) is depleted.

[2] The container may be pressurized. Isolate

the area, inform your supervisor, and contact

EHS for immediate specialized disposal.

Data Presentation: Properties and Classifications
The following table summarizes key quantitative data for 3-Fluorostyrene.
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Property Value Source(s)

CAS Number 350-51-6 [2][4]

Molecular Formula C₈H₇F [1][4]

Density 1.025 g/mL at 25 °C [1]

Flash Point 29 °C (84.2 °F) - closed cup [1][2][3]

Boiling Point 30-31 °C at 4 mmHg [1][3]

GHS Hazard Codes

H226 (Flammable), H315 (Skin

Irritant), H319 (Eye Irritant),

H335 (Respiratory Irritant)

[4][5]

UN Number 1993 [5]

Transport Hazard Class 3 (Flammable Liquid) [5]

Packing Group III [5]

Water Hazard Class (WGK) 3 (Severe)

Experimental Protocols
Protocol 1: Collection of 3-Fluorostyrene Waste in the
Laboratory

Container Selection: Obtain a clean, dry waste container made of a chemically compatible

material (e.g., amber glass bottle). Ensure it has a screw-top cap that can be securely

sealed.

Labeling: Before adding any waste, affix a "Hazardous Waste" label from your institution's

EHS department. Fill out all required information, including:

Generator's Name and Location (PI, Building, Room).

Accumulation Start Date.
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Chemical Contents: List "3-Fluorostyrene" and any other solvents or reagents present in

the waste stream, with estimated percentages. Do not use abbreviations.

Waste Accumulation: Place the labeled container in a designated satellite accumulation area,

within secondary containment (e.g., a chemical-resistant tray). Add waste as needed,

ensuring the exterior of the container remains clean.

Container Management: Keep the waste container closed at all times except when adding

waste.[8]

Final Disposal: Once the container is 90% full, seal it tightly, ensure the label is complete and

accurate, and request a pickup from EHS following your institution's procedures.

Protocol 2: Decontamination of Empty 3-Fluorostyrene
Containers

Initial Removal: Working in a chemical fume hood, ensure the container is as empty as

possible by normal methods (e.g., pouring, scraping).[9]

First Rinse: Add a small amount of a suitable solvent (e.g., acetone) to the container,

ensuring the solvent contacts all interior surfaces.

Collect Rinsate: Pour the solvent from the first rinse into your designated 3-Fluorostyrene
hazardous waste container. This first rinsate is considered hazardous waste.[6][8]

Repeat Rinsing: Repeat the rinsing process two more times. For a chemical with the hazards

of 3-Fluorostyrene, it is strongly recommended to collect all three rinsates as hazardous

waste to ensure thorough decontamination.[8]

Drying: Allow the fully rinsed container to air-dry completely in the fume hood.

Final Preparation: Once dry, remove or completely deface all chemical labels on the

container.[6] It may now be disposed of as regular laboratory glassware or recycled

according to institutional policy.
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Caption: Logical workflow for the safe management and disposal of 3-Fluorostyrene waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Hazards

Mitigation & Control Measures

3-Fluorostyrene Waste

Flammable Liquid
(H226)

Eye & Skin Irritant
(H319, H315)

Environmental Hazard
(WGK 3)

Store Away from Ignition
Sources & Heat

Handle in Ventilated Area
(Fume Hood)

Wear Proper PPE
(Gloves, Goggles, Face Shield)

Collect in Labeled Container
for EHS Disposal

Click to download full resolution via product page

Caption: Key hazards of 3-Fluorostyrene waste and their corresponding mitigation measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 3-Fluorostyrene | 350-51-6 | TCI AMERICA [tcichemicals.com]

3. Page loading... [wap.guidechem.com]

4. 3-Fluorostyrene | C8H7F | CID 67691 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. synquestlabs.com [synquestlabs.com]

6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

7. fishersci.com [fishersci.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1329300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329300?utm_src=pdf-body
https://www.benchchem.com/product/b1329300?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/properties-applications-3-fluorostyrene-cas-350-51-6-wl
https://www.tcichemicals.com/US/en/p/F0409
https://wap.guidechem.com/dictionary/en/350-51-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorostyrene
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1900%2F1900-3-03.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

10. youtube.com [youtube.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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